Cas no 2137618-71-2 (tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate)

Tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate is a spirocyclic compound featuring a fused imidazopyridine and piperidine scaffold. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. This intermediate is valuable in medicinal chemistry for constructing bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. Its rigid spirocyclic structure contributes to conformational control, improving binding affinity and selectivity in drug design. The compound’s synthetic versatility and well-defined stereochemistry make it a useful building block for pharmaceutical research. Storage under inert conditions is recommended to preserve integrity.
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate structure
2137618-71-2 structure
Product Name:tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
CAS No:2137618-71-2
MF:C16H26N4O2
MW:306.403243541718
CID:5183941
PubChem ID:165800476
Update Time:2025-11-01

tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Spiro[4H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylic acid, 3,5,6,7-tetrahydro-3-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
    • Inchi: 1S/C16H26N4O2/c1-15(2,3)22-14(21)20-9-6-16(7-10-20)13-12(5-8-18-16)17-11-19(13)4/h11,18H,5-10H2,1-4H3
    • InChI Key: KESUKYOADIHVLX-UHFFFAOYSA-N
    • SMILES: C12(CCN(C(OC(C)(C)C)=O)CC1)NCCC1N=CN(C)C2=1

tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Pricemore >>

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Additional information on tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate

Tert-Butyl 3-Methyl-3,5,6,7-Tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-Piperidine-1'-Carboxylate (CAS No. 2137618-71-2)

Tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate (CAS No. 2137618-71-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure consists of a spirocyclic framework with an imidazopyridine moiety fused to a piperidine ring, which is further functionalized with a tert-butyl ester group and a methyl substituent.

The synthesis of tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate involves several intricate steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial applications. The use of modern synthetic techniques such as transition-metal catalysis and organocatalysis has significantly improved the yield and purity of the final product.

In terms of its biological activity, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent activity against specific targets involved in neurological disorders and cancer. For instance, it has been reported to modulate G protein-coupled receptors (GPCRs) and ion channels, which are crucial for maintaining cellular homeostasis and signaling pathways.

One of the key areas of interest for tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been shown to enhance cognitive function in animal models of these diseases.

In the context of cancer research, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate has been investigated for its anti-proliferative properties. Studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting key signaling pathways such as PI3K/AKT and MAPK/ERK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The compound shows good oral bioavailability and a long half-life in vivo, making it a suitable candidate for further development as an oral therapeutic agent.

Safety assessments have indicated that tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers.

In conclusion, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4’ - piperidine - 1’ - carboxylate (CAS No. 2137618-71-2) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Its unique structural features and favorable biological properties make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance in this field, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo [4,5-c] pyridine - 4,4’ - piperidine - 1’ - carboxylate is poised to play a significant role in the discovery and development of new treatments for these debilitating conditions.

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